1-((5-Chloro-2-ethoxyphenyl)sulfonyl)-4-(2,6-dimethylphenyl)piperazine

• IUPAC Name: 1-(5-chloro-2-ethoxyphenyl)sulfonyl-4-(2,6-dimethylphenyl)piperazine
• InChI: InChI=1S/C20H25ClN2O3S/c1-4-26-18-9-8-17(21)14-19(18)27(24,25)23-12-10-22(11-13-23)20-15(2)6-5-7-16(20)3/h5-9,14H,4,10-13H2,1-3H3
• InChI Key: LTVNDGSTVLSHNB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Cl)S(=O)(=O)N2CCN(CC2)C3=C(C=CC=C3C)C
• Molecular Formula: C20H25ClN2O3S
• Molecular Weight: 408.9 g/mol

Description

1-((5-Chloro-2-ethoxyphenyl)sulfonyl)-4-(2,6-dimethylphenyl)piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. It is a piperazine derivative that has been synthesized and studied for its pharmacological properties. In

Scientific Research Applications

HIV-1 Reverse Transcriptase Inhibitors

The compound has been explored for its potential as a non-nucleoside inhibitor of HIV-1 reverse transcriptase. Research in this area has led to the synthesis and evaluation of various analogues, significantly improving potency compared to earlier compounds. These studies highlight the compound's role in developing new therapeutic agents against HIV-1, showcasing its potential to contribute to antiretroviral therapy advancements (Romero et al., 1994).

Antimicrobial Activities

Investigations into the compound's derivatives have shown significant antimicrobial properties. These studies involve the synthesis of novel triazole derivatives and their evaluation against various microorganisms, indicating the compound's potential in developing new antimicrobial agents (Bektaş et al., 2007).

Cytochrome P450 and Drug Metabolism

The compound has been the subject of studies focusing on its metabolism, particularly involving cytochrome P450 enzymes. Understanding the oxidative metabolism of these compounds can inform the development of safer and more effective therapeutic agents by elucidating potential drug-drug interactions and metabolic pathways (Hvenegaard et al., 2012).

Adenosine A2B Receptor Antagonists

Research has also extended to the development of adenosine A2B receptor antagonists, where derivatives of the compound exhibit high affinity and selectivity. These antagonists have potential therapeutic applications in treating diseases like asthma, cancer, and cardiovascular diseases by modulating adenosine signaling (Borrmann et al., 2009).

Antibacterial and Anthelmintic Activity

Further studies have demonstrated the compound's derivatives' antibacterial, antifungal, and anthelmintic activities. These findings suggest the potential for developing new agents for treating various infections and infestations, expanding the compound's applicability in medical research (Khan et al., 2019).